Huperzinine Huperzinine Huperzinine is a natural product found in Lycopodiastrum casuarinoides and Huperzia serrata with data available.
Brand Name: Vulcanchem
CAS No.: 119188-49-7
VCID: VC20851637
InChI: InChI=1S/C17H22N2O/c1-5-13-12-8-11(2)10-17(13,19(3)4)14-6-7-16(20)18-15(14)9-12/h5-8,12-13H,1,9-10H2,2-4H3,(H,18,20)/t12-,13+,17+/m0/s1
SMILES: CC1=CC2CC3=C(C=CC(=O)N3)C(C1)(C2C=C)N(C)C
Molecular Formula: C17H22N2O
Molecular Weight: 270.37 g/mol

Huperzinine

CAS No.: 119188-49-7

Cat. No.: VC20851637

Molecular Formula: C17H22N2O

Molecular Weight: 270.37 g/mol

* For research use only. Not for human or veterinary use.

Huperzinine - 119188-49-7

Specification

Description Huperzinine is a natural product found in Lycopodiastrum casuarinoides and Huperzia serrata with data available.
CAS No. 119188-49-7
Molecular Formula C17H22N2O
Molecular Weight 270.37 g/mol
IUPAC Name (1R,9R,13R)-1-(dimethylamino)-13-ethenyl-11-methyl-6-azatricyclo[7.3.1.02,7]trideca-2(7),3,10-trien-5-one
Standard InChI InChI=1S/C17H22N2O/c1-5-13-12-8-11(2)10-17(13,19(3)4)14-6-7-16(20)18-15(14)9-12/h5-8,12-13H,1,9-10H2,2-4H3,(H,18,20)/t12-,13+,17+/m0/s1
Standard InChI Key GDGWMBXSNPMXBY-OGHNNQOOSA-N
Isomeric SMILES CC1=C[C@H]2CC3=C(C=CC(=O)N3)[C@@](C1)([C@@H]2C=C)N(C)C
SMILES CC1=CC2CC3=C(C=CC(=O)N3)C(C1)(C2C=C)N(C)C
Canonical SMILES CC1=CC2CC3=C(C=CC(=O)N3)C(C1)(C2C=C)N(C)C

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator